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Compound of Interest

Compound Name: 3-Methoxy-2(1H)-pyridone

Cat. No.: B1346937 Get Quote

This document provides essential safety and logistical information for the proper disposal of 3-
Methoxy-2(1H)-pyridone (CAS No. 20928-63-6), intended for researchers, scientists, and

drug development professionals. The following procedures are designed to ensure the safe

handling and disposal of this chemical in a laboratory setting.

Immediate Safety and Hazard Information
3-Methoxy-2(1H)-pyridone is a chemical that requires careful handling. Based on its hazard

classifications, appropriate personal protective equipment (PPE) must be worn at all times.

Hazard Identification and Personal Protective Equipment (PPE)
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Hazard
Classification

GHS Hazard
Statement

Pictogram Required PPE

Acute Toxicity, Oral

(Category 4)

H302: Harmful if

swallowed

pictogram:

"Exclamation Mark"

Chemical-resistant

gloves, Lab coat,

Safety glasses with

side shields

Skin Irritation

(Category 2)

H315: Causes skin

irritation

pictogram:

"Exclamation Mark"

Chemical-resistant

gloves, Lab coat

Eye Irritation

(Category 2)

H319: Causes serious

eye irritation

pictogram:

"Exclamation Mark"

Safety glasses with

side shields or

goggles

Specific Target Organ

Toxicity — Single

Exposure (Category

3), Respiratory

System

H335: May cause

respiratory irritation

pictogram:

"Exclamation Mark"

Dust mask type N95

(US) or equivalent,

Use in a well-

ventilated area or

fume hood

Disposal Workflow
The proper disposal of 3-Methoxy-2(1H)-pyridone follows a structured process to ensure

safety and regulatory compliance. The following diagram illustrates the key steps from initial

handling to final disposal.
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Figure 1. Disposal Workflow for 3-Methoxy-2(1H)-pyridone
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Caption: Disposal workflow for 3-Methoxy-2(1H)-pyridone.
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Step-by-Step Disposal Procedures
The disposal of 3-Methoxy-2(1H)-pyridone and its contaminated containers must be

conducted in accordance with institutional policies and local, state, and federal regulations.

1. Personal Protective Equipment (PPE)

Always wear appropriate PPE, including a lab coat, chemical-resistant gloves (e.g., nitrile),

and safety glasses with side shields or goggles.

When handling the solid form, a dust mask (N95 or equivalent) is necessary to prevent

respiratory irritation.

2. Waste Segregation

Solid Waste: Unused or expired 3-Methoxy-2(1H)-pyridone should be collected as solid

chemical waste. Do not mix with other waste streams unless explicitly permitted by your

institution's environmental health and safety (EHS) office.

Contaminated Materials: Any materials that have come into contact with 3-Methoxy-2(1H)-
pyridone, such as weighing paper, gloves, and pipette tips, should be considered

contaminated waste. These items must be disposed of as hazardous waste.

3. Waste Container and Labeling

Place solid 3-Methoxy-2(1H)-pyridone and contaminated materials into a designated,

sealable, and chemically compatible hazardous waste container.

The container must be clearly labeled with a hazardous waste tag. The label should include:

The full chemical name: "3-Methoxy-2(1H)-pyridone"

CAS Number: "20928-63-6"

The associated hazards (e.g., "Harmful if swallowed," "Causes skin and eye irritation,"

"May cause respiratory irritation").[1][2]

4. Storage
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Store the sealed waste container in a designated and secure hazardous waste accumulation

area.

This area should be well-ventilated and away from incompatible materials. The storage class

for this chemical is 11 (Combustible Solids).

5. Final Disposal

The disposal of the waste container must be handled by a certified hazardous waste

disposal contractor. Contact your institution's EHS office to arrange for pickup and disposal.

Do not attempt to dispose of this chemical down the drain or in regular trash.

The general recommendation is to "Dispose of contents/container to an appropriate

treatment and disposal facility in accordance with applicable laws and regulations, and

product characteristics at time of disposal."[1]

6. Record Keeping

Maintain accurate records of the amount of 3-Methoxy-2(1H)-pyridone disposed of and the

date of disposal, in accordance with your institution's protocols.

Disclaimer: The disposal procedures outlined above are a general guide. It is imperative to

consult your institution's specific safety protocols and your local and national environmental

regulations to ensure full compliance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Proper Disposal Procedures for 3-Methoxy-2(1H)-
pyridone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1346937#3-methoxy-2-1h-pyridone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 6 Tech Support

https://www.benchchem.com/product/b1346937#3-methoxy-2-1h-pyridone-proper-disposal-procedures
https://www.benchchem.com/product/b1346937#3-methoxy-2-1h-pyridone-proper-disposal-procedures
https://www.benchchem.com/product/b1346937#3-methoxy-2-1h-pyridone-proper-disposal-procedures
https://www.benchchem.com/product/b1346937#3-methoxy-2-1h-pyridone-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1346937?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346937?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

